5-(4-((2-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide

• CAS No.: 634897-11-3
• Molecular Formula: C28H21ClN4O2
• Molecular Weight: 480.9 g/mol
• IUPAC Name: 3-[4-[(2-chlorophenyl)methoxy]phenyl]-N-[(E)-naphthalen-1-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C28H21ClN4O2/c29-25-11-4-2-7-22(25)18-35-23-14-12-20(13-15-23)26-16-27(32-31-26)28(34)33-30-17-21-9-5-8-19-6-1-3-10-24(19)21/h1-17H,18H2,(H,31,32)(H,33,34)/b30-17+
• InChI Key: FZYOPWCRWWODNN-OCSSWDANSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=N/NC(=O)C3=CC(=NN3)C4=CC=C(C=C4)OCC5=CC=CC=C5Cl
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=NNC(=O)C3=CC(=NN3)C4=CC=C(C=C4)OCC5=CC=CC=C5Cl

Description

This compound is a pyrazole-3-carbohydrazide derivative featuring a 2-chlorobenzyloxy-substituted phenyl ring at position 5 of the pyrazole core and a naphthalen-1-ylmethylene hydrazide moiety at the N'-position. Its molecular formula is C₂₈H₂₀ClN₃O₂, with a molecular weight of 466.93 g/mol. The 2-chlorobenzyloxy group enhances lipophilicity and may influence biological activity by modulating electronic or steric properties .

Biological Activity

5-(4-((2-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide is a synthetic organic compound belonging to the pyrazole class, which has garnered attention for its potential biological activities. This compound features a unique structural arrangement that includes a pyrazole ring, a naphthalene moiety, and a chlorobenzyl ether group, suggesting a multifaceted mechanism of action in biological systems.

Chemical Structure

The molecular formula of this compound is $C_{28}H_{21}ClN_{4}O_{2}$. Its structural complexity allows for various interactions within biological pathways, making it a candidate for further pharmacological exploration.

Anticancer Activity

Recent studies have indicated that pyrazole derivatives exhibit significant anticancer properties. The compound's structural components may contribute to its ability to inhibit tumor growth. For instance, pyrazole derivatives have shown effectiveness against various cancer cell lines by targeting specific kinases involved in cell proliferation and survival pathways.

A notable study evaluated similar pyrazole compounds for their cytotoxic effects on breast cancer cell lines (MCF-7 and MDA-MB-231), revealing promising results in terms of cell viability reduction when combined with standard chemotherapeutics like doxorubicin . The presence of the naphthalene moiety in our compound may enhance its binding affinity to targets involved in cancer progression.

Antimicrobial Activity

The antimicrobial potential of pyrazole derivatives has been well-documented. The compound's ability to disrupt microbial cell membranes and inhibit essential metabolic pathways suggests it could serve as an effective antimicrobial agent. In vitro studies have demonstrated that structurally similar compounds exhibit broad-spectrum antibacterial and antifungal activities .

Anti-inflammatory Properties

Inflammation is a critical factor in many chronic diseases, and compounds with anti-inflammatory properties are of great interest. Pyrazole derivatives have been shown to modulate inflammatory responses by inhibiting cyclooxygenase enzymes (COX-1 and COX-2), which play a pivotal role in the inflammatory process. This compound's chlorobenzyl group may enhance its anti-inflammatory activity through increased lipophilicity, allowing better membrane penetration .

Structure-Activity Relationship (SAR)

The biological activity of 5-(4-((2-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide can be understood through its structure-activity relationship:

Structural Feature	Activity
Pyrazole ring	Anticancer, antimicrobial
Naphthalene moiety	Enhanced binding affinity
Chlorobenzyl ether group	Increased anti-inflammatory effects

This table highlights how specific structural components contribute to the compound's overall biological activity.

Case Studies

Several case studies have explored the efficacy of pyrazole derivatives in various therapeutic contexts:

• Anticancer Efficacy : A study on a series of pyrazole derivatives demonstrated their ability to inhibit BRAF(V600E) and EGFR kinases, leading to reduced tumor growth in xenograft models .
• Antimicrobial Testing : In another investigation, a related pyrazole derivative exhibited significant activity against both Gram-positive and Gram-negative bacteria, suggesting potential for development as an antibiotic agent .
• Anti-inflammatory Assessment : Research has shown that certain pyrazole compounds can significantly reduce inflammation markers in animal models, indicating their therapeutic potential in treating inflammatory diseases .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following compounds share the pyrazole-3-carbohydrazide scaffold but differ in substituents, enabling comparative analysis of structure-activity relationships (SAR):

Compound Name	Key Substituent Variations	Molecular Weight	Notable Properties/Activities	References
5-(4-((4-Methylbenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide	4-Methylbenzyloxy instead of 2-chlorobenzyloxy	460.53 g/mol	Higher lipophilicity due to methyl group; potential for improved membrane permeability
3-{4-[(2-Chlorobenzyl)oxy]phenyl}-N′-[(E)-(2-hydroxyphenyl)methylene]-1H-pyrazole-5-carbohydrazide	2-Hydroxybenzylidene instead of naphthalen-1-ylmethylene	447.88 g/mol	Enhanced hydrogen-bonding capacity; possible antioxidant or anti-inflammatory activity
3-{4-[(2-Chlorobenzyl)oxy]phenyl}-N′-[(E)-(4-nitrophenyl)methylene]-1H-pyrazole-5-carbohydrazide	4-Nitrophenylmethylene instead of naphthalen-1-ylmethylene	466.85 g/mol	Electron-withdrawing nitro group may reduce metabolic stability but improve target affinity
5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole	Fluorophenyl and phenyl groups instead of carbohydrazide and 2-chlorobenzyloxy	344.37 g/mol	Demonstrated binding affinity to estrogen receptor α (ERα) comparable to 4-OHT (tamoxifen analog)

Physicochemical Properties

• Hydrogen Bonding : The carbohydrazide group in the target compound facilitates intermolecular hydrogen bonding (N–H⋯O), as observed in structurally related pyrazoles (e.g., ), which may influence crystallinity and solubility .